Cas no 96646-64-9 ((+)-isogalbulin)

• Product Name: (+)-isogalbulin
• CAS No: 96646-64-9
• MF: C₂₂H₂₈O₄
• MW: 356.455327033997
• CID: 2006246
• PubChem ID: 632054
• Update Time: 2025-04-21

(+)-isogalbulin Chemical and Physical Properties

Names and Identifiers

• (+)-isogalbulin
• (+)-isogalbuline
• 8-Epimer-(-)-Galbulin
• DTXSID401134672
• 96646-64-9
• 1-(3,4-Dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene
• (-)-Galbulin
• 1-(3,4-Dimethoxyphenyl)-6,7-dimethoxy-2,3-dimethyl-1,2,3,4-tetrahydronaphthalene #
• Naphthalene, 1-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-dimethyl-, [1S-(1.alpha.,2.beta.,3.alpha.)]-
• WYBOVISLCPAJFV-UHFFFAOYSA-N
• 1-(3,4-Dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2,3-dimethylnaphthalene
• AKOS024428766
• Naphthalene, 1.alpha.-(3,4-dimethoxyphenyl)-1,2,3,4-tetrahydro-6,7-dimethoxy-2.beta.,3.alpha.-dimethyl-

• Inchi： 1S/C22H28O4/c1-13-9-16-11-20(25-5)21(26-6)12-17(16)22(14(13)2)15-7-8-18(23-3)19(10-15)24-4/h7-8,10-14,22H,9H2,1-6H3
• InChI Key： WYBOVISLCPAJFV-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)C(C1C=CC(=C(C=1)OC)OC)C(C)C(C)C2)OC

Computed Properties

• Exact Mass: 356.19875937g/mol
• Monoisotopic Mass: 356.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans Aryltetralin lignans
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Aryltetralin lignans